10.1039/B611078A | Enhancement of RNA cleavage activity of 10–23 DNAzyme by covalently introduced intercalator†

Enhancement of RNA cleavage activity of 10–23 DNAzyme by covalently introduced intercalator†

Chemical Communications Pub Date: 2006-10-13 DOI: 10.1039/B611078A

Abstract

By introducing an intercalator through D-threoninol to the 10–23 DNAzyme at the junction between its catalytic loop and the binding arm, the RNA cleavage activity was greatly improved.

Enhancement of RNA cleavage activity of 10–23 DNAzyme by covalently introduced intercalator†

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Journal Name：Chemical Communications

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